N-Butyrylglycine-13C2,15N

• Molecular Formula: C6H11NO3
• Molecular Weight: 148.14 g/mol
• InChI: InChI=1S/C6H11NO3/c1-2-3-5(8)7-4-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)/i4+1,6+1,7+1
• InChIKey: WPSSBBPLVMTKRN-XZQGXACKSA-N

Quantifying N-butyrylglycine in biological matrices is compromised by endogenous interference or deuterated standard H/D exchange. This stable isotope-labeled acylglycine solves both issues. - **Mass shift:** +3 Da (148.08 Da) vs. unlabeled (145.07 Da), distinct MS resolution. - **Stable labels:** 13C2 and 15N are covalently bound, zero H/D exchange risk. - **Application:** Critical internal standard for SCAD deficiency, ethylmalonic encephalopathy, and ADME studies. - **Supply:** Available for R&D; global shipping without controlled substance restrictions.

N-Butyrylglycine-13C2,15N: Stable Isotope Standard

N-Butyrylglycine-13C2,15N is a stable isotope-labeled derivative of N-butyrylglycine (an acyl glycine), wherein two carbon atoms are enriched with 13C and the nitrogen atom is enriched with 15N . This labeling increases its monoisotopic mass by 3 Da relative to the unlabeled form (145.07 Da vs. 148.08 Da), creating a distinct mass shift for mass spectrometry (MS) applications [1]. As a member of the acylglycine class, it serves as a crucial internal standard and tracer for the precise quantification of N-butyrylglycine, a key biomarker for inherited metabolic disorders, particularly those affecting mitochondrial fatty acid β-oxidation [2].

Workflow Stable isotope-labeled internal standard for LC-MS/MS quantification

Label Non-exchangeable 13C2,15N labels; no H/D back-exchange risk

Context Research on fatty acid oxidation biomarkers and acylglycine profiling

• [1] ChemSpider. (n.d.). N-Butyryl(13C2,15N)glycine. CSID:107441080. View Source
• [2] Costa, C. G., et al. (2000). Quantitative analysis of urinary acylglycines for the diagnosis of beta-oxidation defects using GC-NCI-MS. Journal of Pharmaceutical and Biomedical Analysis, 21(6), 1215-1224. View Source

Why N-Butyrylglycine-13C2,15N Cannot Be Replaced

Generic substitution of N-Butyrylglycine-13C2,15N with its unlabeled counterpart or a deuterated analog (e.g., N-Butyrylglycine-d2) is analytically invalid. The unlabeled compound is indistinguishable from endogenous analyte in biological matrices, precluding its use as an internal standard. While deuterated analogs are common, they present a critical failure point: potential hydrogen/deuterium (H/D) exchange during sample preparation or LC-MS analysis . This exchange can alter the effective concentration of the internal standard, leading to significant quantification errors. In contrast, the 13C and 15N labels in N-Butyrylglycine-13C2,15N are covalently bound to the molecular backbone and are non-exchangeable under standard analytical conditions, ensuring a stable and reliable mass shift for accurate quantification [1].

Endogenous Unlabeled N-butyrylglycine is indistinguishable from endogenous analyte, precluding accurate internal standard correction.

H/D exchange Deuterated analogs may undergo hydrogen/deuterium back-exchange during sample preparation or LC-MS, altering measured concentration and causing quantification errors.

Stability 13C/15N labels are covalently bound and non-exchangeable, ensuring stable mass shift for reliable quantification.

• [1] Bąchor, R., et al. (2015). Convenient preparation of deuterium-labeled analogs of peptides containing N-substituted glycines for a stable isotope dilution LC-MS quantitative analysis. Journal of Peptide Science, 21(11), 819-825. DOI: 10.1002/psc.2823 View Source

N-Butyrylglycine-13C2,15N: Quantitative Evidence

13C/15N vs. Deuterium Label Stability

N-Butyrylglycine-13C2,15N provides superior isotopic stability compared to deuterated analogs (e.g., N-Butyrylglycine-d2). This is a critical differentiator for quantitative LC-MS/MS workflows. Deuterium labels can undergo back-exchange, particularly when located alpha to a carbonyl group, leading to a reduction in the measured internal standard concentration and inaccurate analyte quantification . The 13C and 15N labels in this compound are stable and do not exchange under standard analytical conditions [1].

Label Stability

Class-level

13C/15N labels non-exchangeable vs. labile deuterium labels

Ensures method robustness and long-term data accuracy

Standard LC-MS conditions, including acidic mobile phases

Evidence Dimension	Isotopic Label Stability (H/D Exchange Potential)
Target Compound Data	Non-exchangeable 13C and 15N labels [1]
Comparator Or Baseline	N-Butyrylglycine-d2 (Deuterated analog); Susceptible to H/D back-exchange, especially under acidic LC-MS conditions
Quantified Difference	Qualitative difference: 13C/15N labels are stable; deuterium labels are labile.
Conditions	Standard LC-MS conditions, including acidic mobile phases (e.g., 0.1% formic acid).

Why This Matters

This ensures method robustness and long-term data accuracy, preventing the need for frequent re-validation due to internal standard degradation.

• [1] Bąchor, R., et al. (2015). Convenient preparation of deuterium-labeled analogs of peptides containing N-substituted glycines for a stable isotope dilution LC-MS quantitative analysis. Journal of Peptide Science, 21(11), 819-825. View Source

Mass Shift for MS Quantification

The molecular weight of N-Butyrylglycine-13C2,15N is 148.135 g/mol, which is a +3 Da mass shift from the unlabeled N-Butyrylglycine (145.07 g/mol) [1]. This mass difference is ideal for stable isotope dilution mass spectrometry (SID-MS). It provides sufficient separation from the analyte's isotopic envelope to minimize spectral overlap (cross-talk) while maintaining near-identical physicochemical properties for co-elution and ionization efficiency correction [2].

Mass Shift

Reported

+3 Da from unlabeled analyte

Minimizes spectral overlap from natural isotopic envelope

Ideal for SID-MS; avoids M+1/M+2 interference

Evidence Dimension	Mass Difference from Unlabeled Analyte
Target Compound Data	+3 Da (Monisotopic mass: 148.077637 Da) [1]
Comparator Or Baseline	Unlabeled N-Butyrylglycine (Monisotopic mass: 145.073898 Da) [1]
Quantified Difference	+3 Da
Conditions	Mass Spectrometry (MS) analysis.

Why This Matters

A mass shift of +3 Da or greater is recommended to avoid interference from the analyte's natural M+1 and M+2 isotopic peaks, ensuring accurate peak integration and quantification [2].

• [1] ChemSpider. (n.d.). N-Butyryl(13C2,15N)glycine (CSID:107441080) and Butyrylglycine (CSID:162807). View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

High-Sensitivity Acylglycine Quantification

In a validated UPLC-MS/MS method for quantifying 18 acylglycines, including butyrylglycine, in human urine, the use of stable-isotope labeled internal standards (analogous to N-Butyrylglycine-13C2,15N) was essential. This method achieved a lower limit of quantitation (LLOQ) of 1–5 nM for all analytes, with accuracy (% RE) and precision (% CV) both <15% [1]. This level of performance is unattainable without a stable isotope-labeled internal standard to correct for matrix effects and sample preparation variability.

Quant. Sensitivity

Class-level

LLOQ 1–5 nM reported for acylglycine class

Supports high-sensitivity bioanalysis in research matrices

Class-level inference; method validation context

Evidence Dimension	Method Accuracy and Precision at LLOQ
Target Compound Data	Inference based on class performance: Accuracy (% RE) <15%, Precision (% CV) <15% at 1-5 nM LLOQ [1].
Comparator Or Baseline	Methods without a stable-isotope internal standard (SIL-IS) or using a non-ideal IS.
Quantified Difference	Using a SIL-IS enables reliable quantification down to low nM range (1-5 nM) in a complex matrix, which is typically not achievable with comparable accuracy using structural analogs.
Conditions	UPLC-MS/MS analysis of acylglycines in human urine using a surrogate matrix approach and multiple reaction monitoring (MRM).

Why This Matters

This demonstrates the necessity of a compound like N-Butyrylglycine-13C2,15N to achieve the high sensitivity and reproducibility required for clinical biomarker studies and diagnostic assay development.

• [1] Stanislaus, A., et al. (2012). Development of an isotope labeling ultra-high performance liquid chromatography mass spectrometric method for quantification of acylglycines in human urine. Analytical Biochemistry, 430(2), 162-169. PMID: 23062437. View Source

N-Butyrylglycine-13C2,15N Applications

Diagnostic Assays for Fatty Acid Oxidation Disorders

As a stable internal standard, N-Butyrylglycine-13C2,15N is critical for developing and validating robust LC-MS/MS assays for the quantification of N-butyrylglycine in urine or plasma. This is essential for the diagnosis and monitoring of inborn errors of metabolism such as Short-Chain Acyl-CoA Dehydrogenase (SCAD) deficiency and Ethylmalonic Encephalopathy, where N-butyrylglycine is a primary diagnostic biomarker [1].

ADME Studies of Butyrylglycine Prodrugs

In drug development, this labeled compound can serve as a tracer to accurately measure the absorption, distribution, metabolism, and excretion (ADME) of N-butyrylglycine or related prodrugs. Its non-exchangeable label ensures that the tracer signal remains stable and quantifiable throughout the study period, a key advantage over deuterated analogs .

Metabolic Flux Analysis and Metabolomics

Researchers studying central carbon metabolism and fatty acid β-oxidation pathways can use N-Butyrylglycine-13C2,15N as a tracer or internal standard. The stable 13C and 15N labels enable precise tracking of metabolite flux and allow for absolute quantification of acylglycine pools in cell cultures or biological fluids, providing insights into metabolic dysregulation in diseases like cancer or diabetes [2].

Application

Selection Property

Validation Focus

Fatty acid oxidation biomarker research

Stable isotope internal standard fit

Method accuracy in urine/plasma research matrices

ADME tracer studies for prodrugs

Non-exchangeable label stability

Long-term tracer quantification reliability

Metabolic flux analysis and metabolomics

13C/15N pathway tracking capability

Absolute quantification in cell culture and biological fluids

• [1] MarkerDB. (n.d.). N-Butyrylglycine (MDB00000258). View Source
• [2] SciProfiles. (2020). Exploring the Use of Gas Chromatography Coupled to Chemical Ionization Mass Spectrometry (GC-CI-MS) for Stable Isotope Labelling in Metabolomics. View Source